4-Chloro-3-methylpicolinic acid
Overview
Description
4-Chloro-3-methylpicolinic acid is a chemical compound that belongs to the family of picolinic acids. It has a molecular weight of 171.58 g/mol .
Molecular Structure Analysis
The IUPAC name for 4-Chloro-3-methylpicolinic acid is 3-chloro-4-methyl-2-pyridinecarboxylic acid . The InChI code is 1S/C7H6ClNO2/c1-4-2-3-9-6 (5 (4)8)7 (10)11/h2-3H,1H3, (H,10,11) and the InChI key is DDRUIOHJHWPOII-UHFFFAOYSA-N .Scientific Research Applications
Synthesis and Chemical Properties
4-Chloro-3-methylpicolinic acid serves as a crucial intermediate in the synthesis of various compounds. For example, it has been involved in the improved synthesis of antitumor drugs such as Sorafenib, highlighting its role in the development of cancer therapeutics. The process features cheap materials, simple operation, high yield, and adherence to principles of green chemistry (Yao Jian-wen, 2012). Additionally, its derivative, 4-((1H-benzo[d]imidazol-2-yl)oxy)-3-methylpicolinic acid, is identified as a key related substance of Rabeprazole sodium, which is used in the quality standard establishment of this drug, indicating its importance in pharmaceutical quality control (Xiao-Shu He et al., 2020).
Coordination Chemistry and Material Science
In the realm of coordination chemistry, 4-chloro-3-methylpicolinic acid and its derivatives are utilized to synthesize and characterize copper(II) complexes. These complexes have been studied for their crystal and molecular structures, revealing insights into the coordination modes and potential applications in material science. The synthesis of these complexes demonstrates the chemical versatility and utility of 4-chloro-3-methylpicolinic acid in developing complex supramolecular architectures (B. Kukovec et al., 2008).
Antimicrobial Activities
Research on derivatives of picolinic acid, including 4-chloro-3-methylpicolinic acid, has shown that these compounds possess significant antimicrobial activities. They have been effective against both Gram-positive and Gram-negative bacteria, highlighting their potential in developing new antimicrobial agents. The detailed characterization and exploration of these compounds' interactions with microbial DNA through spectroscopic techniques and molecular docking simulations underline the scientific interest in understanding their mechanisms of action (Ö. Tamer et al., 2018).
Environmental and Analytical Applications
The compound and its related chemicals have applications in environmental science, particularly in the analysis and detection of contaminants in food packaging materials. A study employing liquid microextraction procedures for determining isothiazolinone biocides in adhesives used for food packaging showcases the analytical utility of these compounds in enhancing sensitivity and specificity in environmental monitoring (M. Rosero-Moreano et al., 2014).
Safety And Hazards
properties
IUPAC Name |
4-chloro-3-methylpyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c1-4-5(8)2-3-9-6(4)7(10)11/h2-3H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASZXAHFQIARKCC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401263538 |
Source
|
| Record name | 4-Chloro-3-methyl-2-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401263538 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-methylpicolinic acid | |
CAS RN |
30235-20-2 |
Source
|
| Record name | 4-Chloro-3-methyl-2-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=30235-20-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-3-methyl-2-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401263538 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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